Cas no 78972-81-3 (N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethyliminoformamide)

• Product Name: N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethyliminoformamide
• CAS No: 78972-81-3
• MF: C₇H₉N₅
• MW: 163.179859876633
• MDL: MFCD00140669
• CID: 1793577
• PubChem ID: 9626396
• Update Time: 2025-11-06

N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethyliminoformamide Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N'-(4-cyano-1H-pyrazol-3-yl)-N,N-dimethyl-
• N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethylmethanimidamide
• AKOS005084398
• N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethyliminoformamide
• SMR000333320
• CS-0224645
• STL200184
• (E)-N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethylmethanimidamide
• CHEMBL3195468
• MFCD00140669
• EN300-120265
• N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethylimidoformamide
• 2D-101
• MLS000696217
• 78972-81-3

• MDL： MFCD00140669
• Inchi： 1S/C7H9N5/c1-12(2)5-9-7-6(3-8)4-10-11-7/h4-5H,1-2H3,(H,10,11)/b9-5+
• InChI Key： KHSMXXWEJUQZOF-WEVVVXLNSA-N
• SMILES： N(C)(C)/C=N/C1=C(C#N)C=NN1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.1Ų

Additional information on N'-(4-cyano-1H-pyrazol-5-yl)-N,N-dimethyliminoformamide

N'-(4-Cyano-1H-Pyrazol-5-yl)-N,N-Dimethyliminoformamide: A Comprehensive Overview

N'-(4-Cyano-1H-Pyrazol-5-yl)-N,N-Dimethyliminoformamide, also known by its CAS number 78972-81-3, is a compound of significant interest in the field of organic chemistry. This compound has been extensively studied due to its unique structural properties and potential applications in various chemical reactions. The molecule combines a pyrazole ring with a cyano group and a dimethylaminoformamide moiety, making it a versatile building block for synthetic chemistry.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature of this compound. The cyano group attached at the 4-position of the pyrazole ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. The dimethylaminoformamide group, on the other hand, contributes to the compound's ability to act as a catalyst or a ligand in transition metal-mediated reactions.

Recent studies have highlighted the role of N'-(4-Cyano-1H-Pyrazol-5-yl)-N,N-Dimethyliminoformamide in asymmetric catalysis, particularly in the synthesis of chiral compounds. Its ability to coordinate with metal catalysts such as palladium and rhodium has made it an invaluable tool in cross-coupling reactions and enantioselective reductions. For instance, researchers have demonstrated its effectiveness in the Suzuki-Miyaura coupling reaction, where it facilitates the formation of biaryl compounds with high enantioselectivity.

In addition to its catalytic applications, this compound has shown promise in medicinal chemistry. The pyrazole moiety is known for its pharmacological activity, and the presence of the cyano and dimethylamino groups further enhances its potential as a lead compound for drug discovery. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antitumor properties, making them candidates for further preclinical studies.

The synthesis of N'-(4-Cyano-1H-Pyrazol-5-yl)-N,N-Dimethyliminoformamide involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the cyano and dimethylaminoformamide groups. Optimization of these steps has led to improved yields and purity, making the compound more accessible for research purposes.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of this compound to assess its environmental impact. Preliminary studies indicate that under certain conditions, it undergoes hydrolysis to form less complex molecules, suggesting that it may not persist long-term in natural environments.

In conclusion, N'-(4-Cyano-1H-Pyrazol-5-yl)-N,N-Dimethyliminoformamide (CAS No: 78972-81-3) is a multifaceted compound with applications ranging from catalysis to drug discovery. Its unique structure and reactivity continue to make it a subject of intense research, driving advancements in both academic and industrial settings.